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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-N-Biotinylaminohexanol is a versatile chemical reagent that serves as a crucial building

block in the synthesis of specialized probes for proteomics research. Its structure, featuring a

biotin moiety for high-affinity binding to avidin and streptavidin, and a functionalizable hexanol

linker, makes it an ideal scaffold for creating tools for protein labeling, enrichment, and

identification. A primary application of 6-N-Biotinylaminohexanol is in the generation of

activity-based probes (ABPs) for studying enzyme families, such as serine proteases. These

probes enable the specific labeling and subsequent purification of active enzymes from

complex biological samples, providing valuable insights into their roles in health and disease.

This document provides detailed application notes and protocols for the use of 6-N-
Biotinylaminohexanol-derived probes in proteomics, with a focus on activity-based protein

profiling (ABPP) of serine proteases.

Application: Activity-Based Protein Profiling (ABPP)
of Serine Proteases
Activity-based protein profiling is a powerful chemical proteomics strategy used to identify and

quantify the active members of an enzyme family in a complex proteome. Unlike traditional

proteomics approaches that measure protein abundance, ABPP utilizes chemical probes that
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covalently bind to the active site of enzymes. This allows for the specific assessment of

enzyme function.

A derivative of 6-N-Biotinylaminohexanol, 6-N-biotinylaminohexyl isopropyl

phosphorofluoridate, serves as an excellent example of an ABP for serine proteases. This

probe is a biotinylated analog of diisopropylfluorophosphate (DFP), a well-known inhibitor of

serine proteases.[1] The probe's design incorporates:

A reactive group (phosphorofluoridate): This "warhead" covalently modifies a conserved

active site serine residue in serine proteases.

A linker (aminohexanol): This spacer arm prevents steric hindrance between the reactive

group and the biotin tag.

A biotin tag: This affinity handle allows for the selective enrichment of probe-labeled proteins

using avidin or streptavidin-conjugated beads.

The general workflow for an ABPP experiment using a 6-N-Biotinylaminohexanol-derived

probe is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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